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Compound of Interest

Compound Name: SM19712 free acid

Cat. No.: B10774043

Disclaimer: A specific Safety Data Sheet (SDS) for SM19712 free acid (CAS No. 194542-49-9)
is not publicly available. The following guidance is based on the hazard information for the
closely related SM19712 sodium salt hydrate (CAS No. 194542-56-8) and general safety
protocols for handling acidic and potentially hazardous chemical compounds. Researchers,
scientists, and drug development professionals should always perform a thorough risk
assessment before handling any new chemical and consult with their institution's
Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling of SM19712 free acid in a laboratory setting.

Hazard Information for SM19712 Sodium Salt
Hydrate

While the specific hazards of the free acid are not detailed, the sodium salt hydrate is classified
with the following hazards, which should be considered as potential risks for the free acid form
as well.
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Hazard Statement

Description

H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety
when handling SM19712 free acid. The following table summarizes the recommended PPE.
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Body Part

Recommended PPE

Eyes/Face

Chemical splash goggles that meet ANSI Z87.1
standards are mandatory. A full-face shield
should be worn in addition to goggles when

there is a significant risk of splashes.

Skin/Body

A flame-resistant lab coat is the minimum
requirement. For larger quantities or when there
is a higher risk of splashing, a chemical-
resistant apron over the lab coat is
recommended. Full-body chemical-resistant
suits may be necessary for large-scale

operations.

Hands

Chemical-resistant gloves are required. Nitrile or
neoprene gloves are generally suitable for
incidental contact. For prolonged handling or
immersion, butyl rubber gloves may offer
greater protection. Always check the glove

manufacturer's compatibility chart.

Respiratory

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood. If a fume hood is not available or if
aerosolization is possible, a NIOSH-approved
respirator with appropriate cartridges for organic

vapors and acid gases should be used.

Experimental Workflow for Safe Handling

The following diagram outlines a standard workflow for the safe handling of SM19712 free

acid, from receiving the compound to its final disposal.
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Safe Handling Workflow for SM19712 Free Acid
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Caption: A step-by-step workflow for the safe handling of SM19712 free acid.
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Operational and Disposal Plans

Handling and Storage:

o Handling: Always handle SM19712 free acid in a well-ventilated area, preferably inside a
chemical fume hood. Avoid creating dust or aerosols. Use non-sparking tools for solids.
When making solutions, always add the acid to the solvent slowly while stirring; never the
other way around.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as bases, oxidizing agents, and metals. The container should be tightly sealed and clearly
labeled.

Spill Management:

o Small Spills: For small spills, wear appropriate PPE, and neutralize the acid with a suitable
agent like sodium bicarbonate or a commercial acid neutralizer. Absorb the neutralized
material with an inert absorbent such as vermiculite or sand. Collect the absorbed material in
a sealed, labeled container for disposal.

o Large Spills: Evacuate the area and contact your institution's EHS department immediately.
Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan:

» Waste Collection: All waste containing SM19712 free acid, including contaminated PPE and
cleaning materials, should be collected in a designated, properly labeled, and sealed
hazardous waste container.

o Neutralization: Depending on institutional and local regulations, it may be permissible to
neutralize dilute acidic waste solutions to a pH between 6 and 8 before disposal down the
drain with copious amounts of water. Always check with your EHS department before
neutralizing and disposing of any chemical waste.

o Disposal: All hazardous waste must be disposed of through your institution's EHS
department in accordance with local, state, and federal regulations. Never dispose of
untreated acidic waste in the regular trash or down the sewer.
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By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling SM19712 free acid and maintain a safe laboratory environment.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SM19712 Free Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774043#personal-protective-equipment-for-
handling-sm19712-free-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b10774043?utm_src=pdf-body
https://www.benchchem.com/product/b10774043#personal-protective-equipment-for-handling-sm19712-free-acid
https://www.benchchem.com/product/b10774043#personal-protective-equipment-for-handling-sm19712-free-acid
https://www.benchchem.com/product/b10774043#personal-protective-equipment-for-handling-sm19712-free-acid
https://www.benchchem.com/product/b10774043#personal-protective-equipment-for-handling-sm19712-free-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10774043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

